Sodium 2-methyl-4-nitrobenzenesulphonate
Description
Sodium 2-methyl-4-nitrobenzenesulphonate is a useful research compound. Its molecular formula is C7H6NNaO5S and its molecular weight is 239.18 g/mol. The purity is usually 95%.
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Properties
CAS No. |
63525-22-4 |
|---|---|
Molecular Formula |
C7H6NNaO5S |
Molecular Weight |
239.18 g/mol |
IUPAC Name |
sodium;2-methyl-4-nitrobenzenesulfonate |
InChI |
InChI=1S/C7H7NO5S.Na/c1-5-4-6(8(9)10)2-3-7(5)14(11,12)13;/h2-4H,1H3,(H,11,12,13);/q;+1/p-1 |
InChI Key |
CFPQAKXLVBEBCZ-UHFFFAOYSA-M |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])S(=O)(=O)[O-].[Na+] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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